N,N,2-trimethyl-7-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: [4-(dimethylamino)-2-methyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]-(5-methyl-1-propylpyrazol-4-yl)methanone
• InChI: InChI=1S/C18H26N6O/c1-6-8-24-12(2)15(10-19-24)18(25)23-9-7-14-16(11-23)20-13(3)21-17(14)22(4)5/h10H,6-9,11H2,1-5H3
• InChI Key: UQERXDJRALEXAP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N2CCC3=C(C2)N=C(N=C3N(C)C)C)C
• Molecular Formula: C18H26N6O
• Molecular Weight: 342.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to pyridine and benzene. It also has a pyrazole group, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The presence of the amine group (-NH2) suggests that it might have basic properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in the molecule. For instance, the amine group might participate in acid-base reactions, while the carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, etc., would depend on the molecular structure and the functional groups present in the compound.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. Generally, safety data would be determined through laboratory testing and safety trials.

Future Directions

Future research could involve studying the properties and potential applications of this compound. This could include exploring its reactivity, stability, potential uses in industry or medicine, and environmental impact.